Cas no 50470-12-7 (2-chloro-3-isothiocyanatopyridine)

• Product Name: 2-chloro-3-isothiocyanatopyridine
• CAS No: 50470-12-7
• MF: C₆H₃ClN₂S
• MW: 170.619418382645
• CID: 364832
• PubChem ID: 12868088
• Update Time: 2025-06-29

2-chloro-3-isothiocyanatopyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-chloro-3-isothiocyanato-
• 2-chloro-3-isothiocyanatopyridine
• MFCD16622108
• SY184138
• EN300-65247
• JEFYJJWYKOFTHN-UHFFFAOYSA-N
• AKOS026729209
• DTXSID40511923
• 50470-12-7
• SCHEMBL190351

• Inchi： 1S/C6H3ClN2S/c7-6-5(9-4-10)2-1-3-8-6/h1-3H
• InChI Key： JEFYJJWYKOFTHN-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)N=C=S

Computed Properties

• Exact Mass: 169.97069
• Monoisotopic Mass: 169.9705470g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 57.3Ų

Experimental Properties

• PSA: 25.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 2-chloro-3-isothiocyanatopyridine

2-Chloro-3-Isothyocyanatopyridine: A Comprehensive Overview

2-Chloro-3-isothiocyanatopyridine (CAS No. 50470-12-7) is a chemical compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and material science. This compound, characterized by its unique structure and versatile reactivity, has been the subject of extensive research in recent years. The compound's structure features a pyridine ring with a chlorine atom at position 2 and an isothiocyanate group at position 3, making it a valuable building block for various applications.

The synthesis of 2-chloro-3-isothiocyanatopyridine has been optimized through several methodologies, with researchers focusing on improving yield and purity. Recent studies have highlighted the use of microwave-assisted synthesis, which not only accelerates the reaction process but also enhances the selectivity of the product. This approach has been particularly beneficial in large-scale production, ensuring consistent quality and reducing environmental impact.

One of the most promising applications of 2-chloro-3-isothiocyanatopyridine lies in its role as an intermediate in drug discovery. The compound's ability to undergo various nucleophilic substitutions and additions makes it an ideal candidate for constructing bioactive molecules. For instance, researchers have utilized this compound to synthesize potential anti-inflammatory agents, where the isothiocyanate group plays a crucial role in modulating biological activity.

In addition to its pharmacological applications, 2-chloro-3-isothiocyanatopyridine has found utility in agrochemicals. Its ability to act as a precursor for herbicides and insecticides has been extensively explored. Recent advancements in green chemistry have led to the development of more sustainable synthesis routes for this compound, aligning with global efforts to reduce chemical waste and energy consumption.

The environmental impact of 2-chloro-3-isothiocyanatopyridine has also been a focal point of recent research. Studies have demonstrated that the compound exhibits low toxicity to non-target organisms when used as intended, making it a safer alternative to traditional agrochemicals. However, further investigations are required to fully understand its long-term effects on ecosystems.

From a structural standpoint, 2-chloro-3-isothiocyanatopyridine exhibits interesting electronic properties due to the conjugation between the pyridine ring and the isothiocyanate group. These properties have led to its exploration in materials science, particularly in the development of advanced polymers and coatings. Researchers have successfully incorporated this compound into polymer matrices to enhance mechanical strength and thermal stability.

Recent breakthroughs in computational chemistry have provided deeper insights into the reactivity and stability of 2-chloro-3-isothiocyanatopyridine. Quantum mechanical calculations have revealed that the compound's reactivity is significantly influenced by steric and electronic factors, which can be fine-tuned during synthesis to achieve desired outcomes.

In conclusion, 2-chloro-3-isothiocyanatopyridine (CAS No. 50470-12-7) stands as a testament to the versatility of organic compounds in modern science. Its applications span across multiple disciplines, driven by continuous advancements in synthesis techniques and a deeper understanding of its chemical properties. As research progresses, this compound is poised to play an even more significant role in addressing global challenges in health, agriculture, and materials innovation.